sanasol

• CAS No.: 146909-40-2
• Molecular Formula: C6H4N2O
• Synonyms: sanasol

Description

Sanasol is a potassium-containing salt substitute developed for dietary management, particularly in conditions requiring sodium restriction, such as hypertension and edematous syndromes. Its primary mechanism involves replacing sodium chloride (NaCl) with potassium salts to reduce sodium intake while maintaining electrolyte balance. Clinical studies have demonstrated its antihypertensive properties in normotensive and hypertensive rat models, though it has been associated with unfavorable electrolyte imbalances, such as hyperkalemia, and was ineffective in experimental renal failure . Additionally, this compound is referenced in medical devices (e.g., the this compound Sweat Analyzer), a distinct product used for diagnosing cystic fibrosis via sweat chloride measurement . This article focuses on the salt substitute formulation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Sanasol belongs to a class of salt substitutes designed to mitigate sodium intake. Below, we compare it with two functionally similar compounds: potassium chloride (KCl) and commercial low-sodium blends (e.g., LoSalt®).

Composition and Mechanism

Compound	Primary Composition	Mechanism of Action
This compound	Potassium-based salts (exact ratio unspecified)	Replaces NaCl with potassium salts to reduce sodium intake; modulates blood pressure via potassium’s vasodilatory effects .
Potassium Chloride (KCl)	Pure KCl	Direct sodium replacement; potassium supplementation aids in counteracting sodium-induced hypertension.
Low-Sodium Blends (e.g., LoSalt®)	KCl, magnesium sulfate, and other minerals	Combines potassium and magnesium to enhance electrolyte balance and reduce sodium content.

Efficacy and Clinical Outcomes

Compound	Efficacy in Hypertension	Adverse Effects	Clinical Applications
This compound	Moderate antihypertensive effect in rodent models; reduced edema in circulatory insufficiency.	Electrolyte imbalances (hyperkalemia); ineffective in renal failure .	Limited to experimental and niche dietary use.
KCl	Effective in lowering blood pressure long-term.	Risk of hyperkalemia in renal impairment; metallic aftertaste.	Widely used in processed foods and clinical settings.
Low-Sodium Blends	Balanced electrolyte profile; superior palatability.	Minimal hyperkalemia risk due to mixed mineral composition.	Mainstream dietary sodium reduction.

Research Findings

• This compound : A 1992 study by Grishina et al. reported that this compound reduced arterial pressure in hypertensive rats but exacerbated electrolyte disturbances, limiting its utility in renal pathologies .
• KCl : Meta-analyses confirm KCl’s efficacy in hypertension management but highlight risks in chronic kidney disease (CKD) patients due to potassium excretion deficits .
• Low-Sodium Blends : Trials show blends with magnesium and potassium improve cardiovascular outcomes without significant hyperkalemia, making them safer for CKD populations .

Critical Analysis and Limitations

While this compound’s potassium-driven mechanism aligns with modern dietary guidelines for hypertension, its narrow therapeutic window and electrolyte risks limit its adoption compared to KCl and blended substitutes. The lack of large-scale human trials further restricts its evidence base . In contrast, KCl and commercial blends benefit from extensive clinical validation and regulatory approval for diverse populations.